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Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606 Get Quote

This technical support center provides essential information on the fire and explosion hazards

associated with 3-Methoxybutan-1-ol vapors. It is intended for researchers, scientists, and

drug development professionals to ensure safe handling and experimentation.

Frequently Asked Questions (FAQs)
Q1: What are the key fire and explosion hazards of 3-Methoxybutan-1-ol?

A1: 3-Methoxybutan-1-ol is a combustible liquid, meaning it can ignite and burn. The primary

hazards are associated with its vapor, which can form flammable or explosive mixtures with air.

Key parameters that define these hazards include the flash point, autoignition temperature, and

explosive limits.

Q2: What is the flash point of 3-Methoxybutan-1-ol, and why are there different values

reported?

A2: The flash point is the lowest temperature at which the liquid produces enough vapor to form

an ignitable mixture with air near its surface when an ignition source is present.[1] Different

values are reported for 3-Methoxybutan-1-ol, ranging from 46°C to 74°C.[1][2] This variation is

often due to different experimental methods, such as open-cup versus closed-cup testing, and

variations in experimental conditions like heating rate and sample purity.[1][3][4] Closed-cup

methods generally yield lower flash points as they better contain the vapors.[5]

Q3: What are the explosive limits of 3-Methoxybutan-1-ol vapor in air?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b165606?utm_src=pdf-interest
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://en.wikipedia.org/wiki/Flash_point
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://en.wikipedia.org/wiki/Flash_point
https://ayalytical.com/methods/astm-d93/
https://en.wikipedia.org/wiki/Flash_point
https://precisionlubrication.com/articles/flash-point-testing/
https://www.beijing-huazheng.com/blog/how-does-the-volatility-of-the-sample-affect-the-flash-point-measurement-in-a-fl-1700449.html
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: The explosive (or flammable) limits define the concentration range of the vapor in air that

can lead to an explosion. This range is bounded by the Lower Explosive Limit (LEL) and the

Upper Explosive Limit (UEL). Below the LEL, the mixture is too lean to burn, and above the

UEL, it is too rich.[6] For 3-Methoxybutan-1-ol, the reported LEL is approximately 1.5% to

1.9% by volume in air.[1][7] Data for the UEL is less consistent, with some sources reporting a

value of 12.7%.[7]

Q4: What is the autoignition temperature of 3-Methoxybutan-1-ol?

A4: The autoignition temperature is the minimum temperature at which the vapor will

spontaneously ignite without an external ignition source like a spark or flame.[8] The reported

autoignition temperature for 3-Methoxybutan-1-ol is in the range of 305°C to 335°C.[1][8]

Factors such as pressure, vessel volume, and the presence of catalysts can influence this

value.[8][9]

Q5: What safety precautions should I take when working with 3-Methoxybutan-1-ol?

A5: Always handle 3-Methoxybutan-1-ol in a well-ventilated area, preferably in a chemical

fume hood, to prevent the accumulation of flammable vapors. Keep it away from open flames,

sparks, hot surfaces, and other potential ignition sources. Use appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Ensure

that fire extinguishing equipment, such as a dry chemical or carbon dioxide extinguisher, is

readily available.

Quantitative Data Summary
The following tables summarize the reported fire and explosion hazard data for 3-
Methoxybutan-1-ol.
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Parameter Value
Test
Method/Conditions

Source(s)

Flash Point 46 °C (114.8 °F) Not specified [2]

47 °C (117 °F)
TCC (Tag Closed

Cup)
[10]

64 °C (147.2 °F) Not specified [11]

67 °C (152.6 °F) Closed Cup [3]

74 °C (165.2 °F) Not specified [1]

Autoignition

Temperature
305 °C (581 °F) Not specified [8]

335 °C (635 °F) Not specified [1]

Explosive Limits LEL: 1.5 vol % Not specified [7]

UEL: 12.7 vol % Not specified [7]

LEL: 1.9 vol % Not specified [1]

Experimental Protocols
Detailed methodologies for determining the key fire hazard parameters are outlined in

standardized tests, such as those from ASTM International.

Flash Point Determination (ASTM D93 - Pensky-Martens Closed Cup Method)

The Pensky-Martens closed-cup method is a common procedure for determining the flash point

of flammable liquids.[2][12]

Sample Preparation: A sample of 3-Methoxybutan-1-ol is placed into the test cup of the

Pensky-Martens apparatus.

Heating: The sample is heated at a slow, constant rate while being continuously stirred.
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Ignition Source Application: An ignition source (a small flame) is periodically directed into the

vapor space above the liquid surface.

Flash Point Observation: The flash point is the lowest temperature at which the application of

the ignition source causes the vapors to ignite with a distinct flash inside the cup.[7]

Autoignition Temperature Determination (ASTM E659)

This method determines the lowest temperature at which a substance will spontaneously ignite.

[10][11]

Apparatus: A borosilicate glass flask is heated in a furnace to a uniform temperature.

Sample Injection: A small, measured amount of 3-Methoxybutan-1-ol is injected into the

heated flask.

Observation: The flask is observed for ignition, which is indicated by a flame or an explosion.

Iterative Testing: The test is repeated at different furnace temperatures until the lowest

temperature that causes ignition is determined.[8]

Explosive Limits Determination (ASTM E681)

This standard test method is used to determine the lower and upper concentration limits of

flammability for chemical vapors in the air.[13][14]

Test Vessel: A closed vessel, typically a flask or sphere, is used.

Mixture Preparation: A mixture of 3-Methoxybutan-1-ol vapor and air at a known

concentration is prepared within the vessel at a specific temperature and pressure.

Ignition: A strong ignition source (e.g., an electric spark) is activated within the vessel.

Flame Propagation Observation: The mixture is observed to see if a self-propagating flame

spreads away from the ignition source.

Limit Determination: The test is repeated with varying vapor concentrations to determine the

minimum concentration (LEL) and the maximum concentration (UEL) that support flame
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propagation.[15]

Visualizations
The following diagrams illustrate the experimental workflows for determining the fire and

explosion hazard properties of 3-Methoxybutan-1-ol.

ASTM D93: Pensky-Martens Closed Cup
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Caption: Workflow for Flash Point Determination (ASTM D93).

ASTM E659: Autoignition Temperature
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Caption: Workflow for Autoignition Temperature Determination (ASTM E659).
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ASTM E681: Explosive Limits
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Caption: Workflow for Explosive Limits Determination (ASTM E681).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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